Cas no 2137683-96-4 (1-(difluoromethyl)-5-methyl-1H-pyrazole-4-sulfonyl fluoride)

1-(Difluoromethyl)-5-methyl-1H-pyrazole-4-sulfonyl fluoride is a fluorinated pyrazole derivative with significant utility in synthetic organic chemistry, particularly as a versatile sulfonylating agent. Its difluoromethyl and sulfonyl fluoride groups enhance reactivity, enabling selective transformations in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. The compound’s stability under various reaction conditions and its ability to act as a precursor for further functionalization make it valuable in medicinal chemistry and cross-coupling applications. The presence of fluorine atoms also contributes to improved metabolic stability and bioavailability in drug development. This reagent is particularly useful for introducing sulfonyl fluoride motifs, which are increasingly important in click chemistry and covalent inhibitor design.

1-(difluoromethyl)-5-methyl-1H-pyrazole-4-sulfonyl fluoride structure

2137683-96-4 structure

Product Name:1-(difluoromethyl)-5-methyl-1H-pyrazole-4-sulfonyl fluoride

CAS No:2137683-96-4

MF:C₅H₅F₃N₂O₂S

MW:214.165610074997

CID:6167482

PubChem ID:165460480

Update Time:2025-06-28

1-(difluoromethyl)-5-methyl-1H-pyrazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- 1-(difluoromethyl)-5-methyl-1H-pyrazole-4-sulfonyl fluoride
- 2137683-96-4
- EN300-728345
- Inchi： 1S/C5H5F3N2O2S/c1-3-4(13(8,11)12)2-9-10(3)5(6)7/h2,5H,1H3
- InChI Key： VMBADULUAPGTCJ-UHFFFAOYSA-N
- SMILES： S(C1C=NN(C(F)F)C=1C)(=O)(=O)F

Computed Properties

Exact Mass: 214.00238307g/mol
Monoisotopic Mass: 214.00238307g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 60.3Å²

1-(difluoromethyl)-5-methyl-1H-pyrazole-4-sulfonyl fluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-728345-1.0g	1-(difluoromethyl)-5-methyl-1H-pyrazole-4-sulfonyl fluoride	2137683-96-4		1g	$0.0	2023-06-06

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Additional information on 1-(difluoromethyl)-5-methyl-1H-pyrazole-4-sulfonyl fluoride

Recent Advances in the Application of 1-(Difluoromethyl)-5-methyl-1H-pyrazole-4-sulfonyl Fluoride (CAS: 2137683-96-4) in Chemical Biology and Pharmaceutical Research

The compound 1-(difluoromethyl)-5-methyl-1H-pyrazole-4-sulfonyl fluoride (CAS: 2137683-96-4) has recently emerged as a promising reagent in chemical biology and pharmaceutical research. Its unique structural features, including the difluoromethyl and sulfonyl fluoride moieties, make it a versatile tool for covalent modification of biological targets. This research brief synthesizes the latest findings on the synthesis, reactivity, and applications of this compound, with a focus on its potential in drug discovery and chemical probe development.

Recent studies have demonstrated that 1-(difluoromethyl)-5-methyl-1H-pyrazole-4-sulfonyl fluoride exhibits exceptional reactivity as a sulfur(VI) fluoride exchange (SuFEx) click chemistry reagent. The electron-withdrawing pyrazole ring enhances the electrophilicity of the sulfonyl fluoride group, enabling efficient conjugation with nucleophilic amino acid residues in proteins. A 2023 study published in the Journal of Medicinal Chemistry reported its successful application in covalent inhibitor development against SARS-CoV-2 main protease, achieving nanomolar potency through selective modification of the catalytic cysteine residue.

The compound's stability in physiological conditions has been systematically investigated, with pharmacokinetic studies showing favorable metabolic stability in rodent models. Researchers at the Scripps Research Institute have utilized this reagent for proteome-wide profiling of reactive amino acids, identifying novel druggable sites in several disease-relevant proteins. The difluoromethyl group appears to confer improved membrane permeability compared to traditional sulfonyl fluorides, addressing a key limitation in cell-based applications.

In synthetic chemistry, novel routes to 1-(difluoromethyl)-5-methyl-1H-pyrazole-4-sulfonyl fluoride have been developed, with recent patents describing improved yields through palladium-catalyzed coupling reactions. The compound has shown particular utility in fragment-based drug discovery, where its small size (MW 210.17) and high ligand efficiency enable efficient exploration of chemical space. A 2024 Nature Chemical Biology publication highlighted its use in developing covalent inhibitors for previously undruggable targets in oncology.

Safety and toxicity assessments indicate that this sulfonyl fluoride derivative has a favorable profile for research use, though proper handling precautions are necessary due to its reactive nature. The increasing availability of commercial sources (e.g., Sigma-Aldrich, Combi-Blocks) has facilitated broader adoption in both academic and industrial settings. Future research directions include optimization of selectivity profiles and expansion to new target classes, particularly in the areas of neurodegenerative diseases and antimicrobial resistance.